Cas no 1545640-88-7 (4-(2-hydroxycyclopentyl)piperazin-2-one)

• Product Name: 4-(2-hydroxycyclopentyl)piperazin-2-one
• CAS No: 1545640-88-7
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 6201717
• PubChem ID: 84022803
• Update Time: 2025-06-13

4-(2-hydroxycyclopentyl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-hydroxycyclopentyl)piperazin-2-one
• F6545-3204
• AKOS023780378
• 1545640-88-7

• Inchi： 1S/C9H16N2O2/c12-8-3-1-2-7(8)11-5-4-10-9(13)6-11/h7-8,12H,1-6H2,(H,10,13)
• InChI Key： FGDRLQZAHDWNFF-UHFFFAOYSA-N
• SMILES： OC1CCCC1N1CC(NCC1)=O

Computed Properties

• Exact Mass: 184.121177757g/mol
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 52.6Ų

Additional information on 4-(2-hydroxycyclopentyl)piperazin-2-one

Comprehensive Overview of 4-(2-hydroxycyclopentyl)piperazin-2-one (CAS No. 1545640-88-7): Properties, Applications, and Research Insights

In the rapidly evolving field of pharmaceutical and chemical research, 4-(2-hydroxycyclopentyl)piperazin-2-one (CAS No. 1545640-88-7) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique piperazin-2-one core and hydroxycyclopentyl substituent, offers versatile applications in drug discovery and material science. Researchers and industry professionals are increasingly exploring its potential due to its structural flexibility and bioactive properties. The compound's CAS registry number 1545640-88-7 ensures precise identification in global databases, facilitating collaborative studies and regulatory compliance.

The molecular structure of 4-(2-hydroxycyclopentyl)piperazin-2-one combines a hydroxy-functionalized cyclopentane ring with a piperazinone moiety, a combination that enhances its solubility and binding affinity in biological systems. Recent studies highlight its role as a key intermediate in synthesizing central nervous system (CNS) targeting agents, aligning with the growing demand for neurotherapeutic solutions. Users searching for terms like "piperazinone derivatives in medicine" or "hydroxycyclopentyl compounds for drug design" will find this compound particularly relevant, as it addresses current trends in precision medicine and small-molecule therapeutics.

From a synthetic chemistry perspective, CAS 1545640-88-7 exemplifies innovations in green chemistry protocols. Its preparation often involves catalytic cyclization and stereoselective hydroxylation, methods that minimize waste and energy consumption—a priority for sustainable pharmaceutical manufacturing. This aligns with frequent search queries such as "eco-friendly synthesis of heterocycles" and "sustainable piperazine derivatives." Additionally, the compound's chiral center at the cyclopentyl group opens avenues for enantioselective catalysis, a hotspot in asymmetric synthesis research.

Analytical characterization of 4-(2-hydroxycyclopentyl)piperazin-2-one employs advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography, ensuring purity and structural validation. These methods cater to quality control standards demanded in pharmaceutical grade compounds, a topic frequently searched by QA/QC professionals. The compound's thermal stability and pH-dependent solubility profile further make it suitable for formulation studies, addressing common queries about excipient compatibility in drug development.

Beyond pharmaceuticals, 1545640-88-7 finds niche applications in agrochemical research as a scaffold for bioactive crop protectants. Its hydrogen-bonding capacity and moderate lipophilicity optimize interactions with biological targets, resonating with searches for "next-generation fungicide intermediates." Furthermore, computational studies leveraging molecular docking tools predict its utility in designing enzyme inhibitors, a trending topic in AI-driven drug discovery forums.

In summary, 4-(2-hydroxycyclopentyl)piperazin-2-one (CAS No. 1545640-88-7) represents a multifaceted compound bridging medicinal chemistry, sustainable synthesis, and material science. Its alignment with search trends like "piperazinone-based drug candidates 2024" and "CAS 1545640-88-7 suppliers" underscores its commercial and academic relevance. As research progresses, this compound is poised to contribute significantly to targeted therapy and green industrial processes, making it a noteworthy subject for ongoing investigation.